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Compound of Interest

Compound Name: SPPC

CAS No.: 59403-53-1

Cat. No.: B3044070

Get Quote

A Note on "SPPC": The acronym "SPPC" is not a universally recognized chemical identifier.

This guide is prepared based on the scientific context for researchers and drug development

professionals, interpreting "SPPC" as S-Phenyl-L-cysteine or its derivatives, such as N-Acetyl-

S-phenyl-L-cysteine. The following procedures are based on the safety data sheets for these

compounds and general laboratory safety protocols. Always confirm the identity of your specific

compound and consult its safety data sheet (SDS) before handling and disposal.

This document provides essential safety and logistical information for the proper disposal of S-

Phenyl-L-cysteine (herein referred to as SPPC for the context of this guide), designed to be a

critical resource for researchers, scientists, and drug development professionals.

Key Safety and Handling Information for SPPC (S-
Phenyl-L-cysteine)
For quick reference, the following table summarizes key quantitative and safety data for S-

Phenyl-L-cysteine.
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Property Value Source

CAS Number 34317-61-8 [1]

Molecular Formula C9H11NO2S [2]

Molecular Weight 197.25 g/mol [1]

Appearance Off-white to white powder [2]

Melting Point ~200 °C (decomposes) [1]

Storage Class 11 - Combustible Solids [1]

Essential Personal Protective Equipment (PPE)
When handling SPPC or its waste, appropriate personal protective equipment is mandatory to

minimize exposure and ensure safety.

PPE Category Specific Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[3]

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).[3]
Prevents skin contact.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection
Type N95 (US) dust mask or

equivalent.[1]

Use when handling powder to

avoid inhalation.

Proper Disposal Procedures for SPPC Waste
The disposal of SPPC must be handled as hazardous chemical waste. Adherence to

institutional and regulatory guidelines is paramount.

Step-by-Step Disposal Protocol
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Waste Identification and Segregation:

Treat all SPPC waste, including contaminated lab supplies (e.g., gloves, wipes, pipette

tips), as hazardous waste.

Do not mix SPPC waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Keep solid and liquid waste in separate, clearly marked containers.

Container Selection and Labeling:

Use a dedicated, leak-proof, and sealable container for SPPC waste. The container must

be compatible with the chemical.

Label the container clearly with "Hazardous Waste" and the full chemical name: "S-

Phenyl-L-cysteine".

Include the date when the waste was first added to the container.

Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed except when adding waste.

Ensure the storage area is away from drains and incompatible materials.

Disposal Request and Pickup:

Once the container is full or the project is complete, arrange for disposal through your

institution's EHS office.

Do not dispose of SPPC down the drain or in the regular trash.[4]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Spill and Contamination Cleanup:
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In case of a spill, wear appropriate PPE.

For solid spills, carefully sweep up the material to avoid dust generation and place it in the

hazardous waste container.

For liquid spills (if SPPC is in solution), absorb the spill with an inert material (e.g.,

vermiculite, sand) and place the absorbent material into the hazardous waste container.[4]

Clean the spill area thoroughly.

Disposal Workflow Diagram
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SPPC Disposal Workflow

Start: SPPC Waste Generated

Identify as Hazardous Waste

Segregate Solid & Liquid Waste

Select & Label Compatible Container
(Hazardous Waste, S-Phenyl-L-cysteine)

Store in Satellite Accumulation Area
(Keep container closed)

Request Waste Pickup from EHS Spill Occurs

EHS Collects Waste for Final Disposal

End: Proper Disposal Complete

Contain & Clean Spill
(Use appropriate PPE and absorbent material)

Emergency Procedure

Dispose of Cleanup Material as Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of SPPC waste

in a laboratory setting.
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Experimental Protocol: General Workflow for
Handling SPPC
The following is a generalized workflow for experiments involving SPPC to ensure safety from

initial handling to final disposal.

Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS) for S-Phenyl-L-cysteine.

Prepare a designated workspace and ensure it is clean and uncluttered.

Assemble all necessary materials, including the required PPE.

Locate the nearest emergency shower and eyewash station.

Handling the Chemical:

Wear all required PPE before handling the chemical.

When weighing the solid form, perform this in a fume hood or an area with good ventilation

to minimize inhalation risk.

Avoid generating dust.

If creating a solution, add the solid to the liquid slowly.

During the Experiment:

Keep all containers with SPPC clearly labeled.

If heating is required, do so with caution and under appropriate ventilation.

Be mindful of potential cross-contamination with other reagents.

Post-Experiment Cleanup:

Decontaminate all surfaces that may have come into contact with SPPC.
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Dispose of all contaminated materials, including single-use PPE, into the designated

hazardous waste container.

Wash hands thoroughly with soap and water after the experiment is complete and before

leaving the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

